BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Magnesium Neodecanoate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Neodecanoic acid, magnesium
Compound Name:

salt
CAS No.: 57453-97-1
Cat. No.: B1605020

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
magnesium neodecanoate, also referred to as magnesium bis(neodecanoate). The information
is compiled from various chemical databases, supplier specifications, and scientific literature to
serve as a foundational resource for professionals in research and development.

Core Physical and Chemical Data

Magnesium neodecanoate is the magnesium salt of neodecanoic acid. Neodecanoic acid itself
is a mixture of branched-chain carboxylic acids, which imparts particular physical
characteristics to its salt.[1] The fundamental identifiers and properties of magnesium
neodecanoate are summarized below.
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Property Value Source(s)
Chemical Formula C20H38MgO4 [2][3]
Molecular Weight 366.82 g/mol [41[5]

CAS Number 57453-97-1 [1][6]
Appearance Cle?ar liquid or white-yellowish 7]

solid
Boiling Point 256.2 °C at 760 mmHg [4]
Flash Point 114.1°C [4]

Vapor Pressure

0.00478 mmHg at 25 °C

[4]

Density

1.04 g/cm3 at 20 °C

[3]

Water Solubility

37.2 g/Lat 30 °C

[3]

Note on Physical State: There is conflicting information regarding the physical state of

magnesium neodecanoate at ambient temperatures. Some sources describe it as a clear

liquid, while studies on similar magnesium soaps (derived from other fatty acids) indicate a

solid, powder-like form. This variation may be attributable to the specific isomeric composition

of the neodecanoate, the presence of solvents, or the degree of hydration. For instance, one

supplier notes its use in a mixture of butyl diglycol and water.[7]

Structural and Chemical Relationships

Magnesium neodecanoate is formed through the reaction of neodecanoic acid with a

magnesium source. This acid-base reaction results in the formation of a salt, where two

neodecanoate anions are ionically bonded to a single magnesium cation (Mg2*).
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Formation of Magnesium Neodecanoate

(Neodecanoic Acid (2 moleculesD (Magnesium Source (e.g., MgO, Mg(OH)z))
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Magnesium Neodecanoate
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Caption: Logical diagram illustrating the synthesis of magnesium neodecanoate from
neodecanoic acid and a magnesium source.

Experimental Protocols for Property Determination

While specific experimental details for the cited physical properties of magnesium
neodecanoate are not extensively published in the public domain, standardized methodologies
are employed for the characterization of such chemical substances. The following outlines the
general principles behind the determination of key physical properties.

Melting Point and Boiling Point Determination

Standard methods for determining the melting and boiling points of chemical substances are
provided by organizations such as the Organisation for Economic Co-operation and
Development (OECD) and ASTM International.

o OECD Guideline 102 (Melting Point): This guideline describes several methods for
determining the melting temperature of a substance, including the capillary method, hot
stage apparatus, and differential scanning calorimetry (DSC). The capillary method involves
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heating a small sample in a capillary tube and observing the temperature range from the
onset to the completion of melting.

o OECD Guideline 103 (Boiling Point): This guideline details methods for determining the
boiling point of a substance. The ebulliometer method, for instance, involves measuring the
boiling temperature of the substance at a given pressure.

Solubility Determination

The solubility of metallic carboxylates can be determined through various analytical techniques.

o General Method for Metallic Carboxylates: A common approach involves preparing a
saturated solution of the compound in the solvent of interest (e.g., water) at a specific
temperature. The solution is then filtered to remove any undissolved solid, and the
concentration of the metal ion in the filtrate is determined using techniques such as atomic
absorption spectroscopy (AAS) or inductively coupled plasma (ICP) spectroscopy. From this
concentration, the solubility of the salt can be calculated.

Synthesis of Magnesium Neodecanoate

The synthesis of magnesium neodecanoate, like other metal carboxylates, can be achieved
through several routes. A general laboratory-scale synthesis would involve:

o Neutralization Reaction: Reacting neodecanoic acid with a stoichiometric amount of a
magnesium base, such as magnesium hydroxide or magnesium oxide, in a suitable solvent.
The reaction mixture is typically heated to ensure completion.

o Precipitation (Metathesis) Reaction: Reacting a water-soluble magnesium salt (e.g.,
magnesium chloride) with a water-soluble salt of neodecanoic acid (e.g., sodium
neodecanoate). The less soluble magnesium neodecanoate will precipitate out of the

solution.

 Purification: The resulting magnesium neodecanoate is then isolated, typically by filtration or
evaporation of the solvent, and may be further purified by washing with appropriate solvents
to remove any unreacted starting materials or byproducts.
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The following diagram outlines a general workflow for the synthesis and characterization of
magnesium neodecanoate.

General Workflow for Synthesis and Characterization
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Caption: A generalized experimental workflow for the synthesis and subsequent physical and
chemical characterization of magnesium neodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1605020?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-neodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-neodecanoate
https://www.chemsrc.com/en/cas/57453-97-1_185739.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4906566_EN.htm
https://www.shcfchemical.com/products/detail/6.html
https://www.shcfchemical.com/products/detail/6.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3059FGI677
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4906566.htm
https://www.todini.com/chemicals/metals-specialty/magnesium-neodecanoate
https://www.benchchem.com/product/b1605020/docs#an-in-depth-technical-guide-to-the-physical-properties-of-magnesium-neodecanoate
https://www.benchchem.com/product/b1605020/docs#an-in-depth-technical-guide-to-the-physical-properties-of-magnesium-neodecanoate
https://www.benchchem.com/product/b1605020/docs#an-in-depth-technical-guide-to-the-physical-properties-of-magnesium-neodecanoate
https://www.benchchem.com/product/b1605020/docs#an-in-depth-technical-guide-to-the-physical-properties-of-magnesium-neodecanoate
https://www.benchchem.com/product/b1605020?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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